(-)-Menthone
(-)-Menthone
(-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products.
(-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
(-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
Brand Name:
Vulcanchem
CAS No.:
14073-97-3
VCID:
VC0042992
InChI:
InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
SMILES:
CC1CCC(C(=O)C1)C(C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
(-)-Menthone
CAS No.: 14073-97-3
Reference Standards
VCID: VC0042992
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
CAS No. | 14073-97-3 |
---|---|
Product Name | (-)-Menthone |
Molecular Formula | C10H18O |
Molecular Weight | 154.25 g/mol |
IUPAC Name | (2S,5R)-5-methyl-2-propan-2-ylcyclohexan-1-one |
Standard InChI | InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1 |
Standard InChIKey | NFLGAXVYCFJBMK-BDAKNGLRSA-N |
Isomeric SMILES | C[C@@H]1CC[C@H](C(=O)C1)C(C)C |
SMILES | CC1CCC(C(=O)C1)C(C)C |
Canonical SMILES | CC1CCC(C(=O)C1)C(C)C |
Boiling Point | 207.0 °C 210 °C |
Colorform | Colorless, oily, mobile liq |
Density | 0.888-0.895 |
Melting Point | -6.0 °C -6°C |
Physical Description | Liquid colourless to pale yellowish liquid with a mint-like odou |
Description | (-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products. (-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone. |
Solubility | 0.688 mg/mL at 25 °C Sol in alc, fixed oils; very slightly sol in water. SOL IN MOST COMMON ORG SOLVENTS In water, 688 mg/l @ 25 °C 0.497 mg/mL at 25 °C soluble in alcohol and most fixed oils; very slightly soluble in water 1 ml in 3 ml of 70% alcohol (in ethanol) |
Synonyms | (2S,5R)-5-methyl-2-(1-methylethyl)cyclohexanone; (2S-trans)-5-methyl-2-(1-methylethyl)cyclohexanone; (1R,4S)-(-)-p-Menthan-3-one; (-)-Menthone; (1R,4S)-Menthone; (1R,4S)-p-Menth-3-one; (1R,4S)-p-Menthan-3-one; (2S,5R)-(-)-Menthone; (2S,5R)-2-Isopro |
PubChem Compound | 26447 |
Last Modified | Nov 11 2021 |
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